Cas no 851808-28-1 (1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one)

• Product name: 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• CAS No: 851808-28-1
• MF: C₁₈H₁₇ClN₂OS
• MW: 344.858381986618
• CID: 6365540
• PubChem ID: 5143464

1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• 1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one
• Ethanone, 1-[2-[[(3-chlorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-2-phenyl-
• AKOS024589472
• F0630-1818
• 1-(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethanone
• 851808-28-1
• 1-[2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenylethanone
• 1-(2-{[(3-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

• Inchi： 1S/C18H17ClN2OS/c19-16-8-4-7-15(11-16)13-23-18-20-9-10-21(18)17(22)12-14-5-2-1-3-6-14/h1-8,11H,9-10,12-13H2
• InChI Key： HHHADLGSKIUZTM-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(SCC2=CC=CC(Cl)=C2)=NCC1)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 344.0750120g/mol
• Monoisotopic Mass: 344.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 495.9±55.0 °C(Predicted)
• pka: 2.36±0.60(Predicted)

Additional information on 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

Professional Introduction to Compound with CAS No. 851808-28-1 and Product Name: 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one

The compound with the CAS number 851808-28-1 and the product name 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a 3-chlorophenylmethylsulfanyl moiety and a 4,5-dihydro-1H-imidazol-1-yl ring system, which are known to contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel imidazole derivatives as pharmacological agents. The 4,5-dihydro-1H-imidazol-1-yl scaffold is particularly noteworthy due to its presence in numerous bioactive compounds, ranging from antiviral agents to anti-inflammatory drugs. The incorporation of the 3-chlorophenylmethylsulfanyl group into this scaffold enhances the molecule's potential for interaction with biological targets, making it a promising candidate for further investigation.

The phenylethanone moiety in the compound's structure is another critical feature that contributes to its pharmacological profile. Phenylethanone derivatives are well-documented for their role in modulating various biological pathways, including those involved in pain perception, neuroprotection, and anti-cancer effects. The combination of these structural elements in 1-(2-{(3-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenylethan-1-one suggests a multifaceted pharmacological action that warrants further exploration.

Recent studies have highlighted the importance of sulfanyl-containing compounds in drug discovery. The 3-chlorophenylmethylsulfanyl group is known to exhibit significant bioactivity by serving as a key interaction point with biological receptors. This functional group has been extensively studied for its potential in developing drugs that target neurological disorders, infectious diseases, and inflammatory conditions. The presence of this moiety in 851808-28-1 underscores its significance as a lead compound for medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on an industrial scale.

In terms of biological activity, preliminary investigations suggest that 851808-28-1 exhibits promising properties as an inhibitor of certain enzymes implicated in metabolic disorders. The 4,5-dihydro-1H-imidazol-1-yl ring system is particularly effective in binding to these enzymes, thereby modulating their activity. This finding aligns with recent research indicating that imidazole derivatives can serve as potent modulators of enzyme function.

Moreover, the phenylethanone component of the molecule has been observed to enhance drug bioavailability by improving solubility and membrane permeability. This characteristic is crucial for developing orally active pharmaceuticals that can efficiently reach their target sites within the body. The synergistic effect of these structural features makes 851808-28-1 a compelling candidate for further pharmacological evaluation.

Current research is focused on elucidating the detailed mechanism of action of this compound through in vitro and in vivo studies. By understanding how it interacts with biological targets at the molecular level, scientists can optimize its therapeutic potential and minimize any potential side effects. Preclinical trials are underway to assess its efficacy and safety profile in animal models, which could pave the way for human clinical trials.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, integrating insights from chemistry, biology, pharmacology, and medicine. The case of 851808-28-1 exemplifies this collaborative effort, where structural modifications based on chemical principles lead to biologically relevant compounds with therapeutic value. Such advancements underscore the importance of continued investment in research and development within the pharmaceutical industry.

As our understanding of molecular interactions grows more sophisticated, so too does our ability to design compounds with tailored properties. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry allows researchers to rapidly identify promising candidates like 851808-28-1. These tools collectively enable a more efficient discovery process, reducing the time and resources required to bring new drugs to market.

In conclusion,851808-28-1, with its unique structural features including the 3-chlorophenylmethylsulfanyl, 4,5-dihydro-1H-imidazol-1-y, and phenylethanone moieties, represents a significant step forward in pharmaceutical innovation. Its potential as a therapeutic agent is supported by both chemical rationale and preliminary biological data, making it an exciting prospect for future research and development efforts.